Cas no 1807127-87-2 (Ethyl 6-cyano-2-ethyl-3-methoxybenzoate)

• Product Name: Ethyl 6-cyano-2-ethyl-3-methoxybenzoate
• CAS No: 1807127-87-2
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5010263
• Update Time: 2025-08-05

Ethyl 6-cyano-2-ethyl-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-2-ethyl-3-methoxybenzoate

• Inchi： 1S/C13H15NO3/c1-4-10-11(16-3)7-6-9(8-14)12(10)13(15)17-5-2/h6-7H,4-5H2,1-3H3
• InChI Key： RGWAWTOGGFUJCW-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C#N)C(C(=O)OCC)=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 307
• XLogP3: 2.6
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 6-cyano-2-ethyl-3-methoxybenzoate

Ethyl 6-cyano-2-ethyl-3-methoxybenzoate: A Comprehensive Overview

Ethyl 6-cyano-2-ethyl-3-methoxybenzoate, identified by the CAS number 1807127-87-2, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in drug development, material science, and organic synthesis. The molecule consists of a benzoate ester group with substituents at positions 2, 3, and 6 on the benzene ring, making it a valuable compound for both academic and industrial research.

The structure of Ethyl 6-cyano-2-ethyl-3-methoxybenzoate is notable for its functional groups. The presence of a cyano group (-CN) at position 6 introduces electron-withdrawing effects, while the ethoxy group (-OEt) at position 3 contributes electron-donating properties. Additionally, the ethyl group (-CH₂CH₃) at position 2 adds to the compound's steric bulk. This combination of functional groups makes Ethyl 6-cyano-2-ethyl-3-methoxybenzoate a promising candidate for exploring various chemical reactions and applications.

Recent studies have highlighted the importance of Ethyl 6-cyano-2-ethyl-3-methoxybenzoate in the field of medicinal chemistry. Researchers have investigated its potential as a lead compound for developing new drugs targeting specific biological pathways. For instance, its ability to modulate enzyme activity has been explored in preclinical models, showing promising results in inhibiting certain enzymes associated with diseases such as cancer and neurodegenerative disorders.

In terms of synthesis, Ethyl 6-cyano-2-ethyl-3-methoxybenzoate can be prepared through a variety of methods, including nucleophilic aromatic substitution and esterification reactions. These methods have been optimized to improve yield and purity, making the compound more accessible for large-scale production. The development of efficient synthetic routes has been a focus of recent research efforts, driven by the increasing demand for this compound in both academic and industrial settings.

Ethyl 6-cyano-2-ethyl-3-methoxybenzoate also exhibits interesting physical properties that make it suitable for use in advanced materials. Its solubility in organic solvents and thermal stability have been studied extensively, revealing its potential as a component in polymer formulations and coatings. Furthermore, its ability to form stable complexes with metal ions has opened new avenues for its application in coordination chemistry and catalysis.

The environmental impact of Ethyl 6-cyano-2-ethyl-3-methoxybenzoate has also been a topic of recent research. Studies have focused on its biodegradability and toxicity profiles to assess its safety for industrial use. These findings are crucial for ensuring that the compound can be utilized responsibly without posing risks to ecosystems or human health.

In conclusion, Ethyl 6-cyano-2-ethyl-3-methoxybenzoate (CAS No. 1807127-87-) is a multifaceted compound with a wide range of applications across various disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as an important molecule for future research and development.